Cas no 2624136-08-7 (3,4-Dimethyl-1-nitrosopyrrolidine-3-carboxylic acid)

• Product Name: 3,4-Dimethyl-1-nitrosopyrrolidine-3-carboxylic acid
• CAS No: 2624136-08-7
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 6412661
• PubChem ID: 165905494
• Update Time: 2025-05-25

3,4-Dimethyl-1-nitrosopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2624136-08-7
• EN300-27752013
• 3,4-dimethyl-1-nitrosopyrrolidine-3-carboxylic acid
• 3,4-Dimethyl-1-nitrosopyrrolidine-3-carboxylic acid

• Inchi： 1S/C7H12N2O3/c1-5-3-9(8-12)4-7(5,2)6(10)11/h5H,3-4H2,1-2H3,(H,10,11)
• InChI Key： LHZBJROXHIAFPW-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(CC1C)N=O)=O

Computed Properties

• Exact Mass: 172.08479225g/mol
• Monoisotopic Mass: 172.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70Ų

Additional information on 3,4-Dimethyl-1-nitrosopyrrolidine-3-carboxylic acid

Comprehensive Overview of 3,4-Dimethyl-1-nitrosopyrrolidine-3-carboxylic acid (CAS No. 2624136-08-7)

3,4-Dimethyl-1-nitrosopyrrolidine-3-carboxylic acid (CAS No. 2624136-08-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, characterized by its unique pyrrolidine backbone and nitroso functional group, serves as a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery and development, owing to its structural versatility and reactivity.

The 3,4-dimethyl substitution on the pyrrolidine ring enhances the compound's stability and influences its interaction with biological targets. Meanwhile, the nitroso group introduces intriguing reactivity patterns, making it a subject of study in nitrosation reactions and nitric oxide-related pathways. These features align with current trends in pharmaceutical research, where scientists are exploring novel small molecule modulators for therapeutic applications.

In recent years, the demand for high-purity research chemicals like 3,4-Dimethyl-1-nitrosopyrrolidine-3-carboxylic acid has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Laboratories worldwide are seeking reliable sources of this compound to support their investigations into enzyme inhibition, signal transduction, and other biochemical processes. Its CAS number (2624136-08-7) serves as a crucial identifier for researchers navigating chemical databases and procurement platforms.

The compound's carboxylic acid functionality further expands its utility, allowing for straightforward derivatization through amide coupling or esterification reactions. This characteristic makes it particularly valuable in structure-activity relationship (SAR) studies, where medicinal chemists systematically modify molecular structures to optimize pharmacological properties. Current research trends emphasize the importance of such building blocks in developing targeted therapies for various health conditions.

From a synthetic chemistry perspective, 3,4-Dimethyl-1-nitrosopyrrolidine-3-carboxylic acid represents an interesting case study in heterocyclic chemistry. The pyrrolidine core is a privileged structure in drug design, appearing in numerous FDA-approved medications. The additional nitroso and carboxyl groups create opportunities for diverse chemical transformations, aligning with the growing interest in multifunctional intermediates that can streamline synthetic routes.

Quality control and characterization of 3,4-Dimethyl-1-nitrosopyrrolidine-3-carboxylic acid typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements demanded by research applications. The scientific community continues to develop improved protocols for the synthesis and handling of such specialized compounds, reflecting the broader movement toward precision chemistry in modern laboratories.

As research into nitrogen-containing heterocycles advances, compounds like 3,4-Dimethyl-1-nitrosopyrrolidine-3-carboxylic acid are gaining recognition for their potential in addressing current challenges in medicinal chemistry. Their ability to serve as versatile scaffolds for drug development positions them at the forefront of innovative therapeutic strategies. The compound's unique combination of structural features makes it particularly relevant to studies exploring molecular recognition and bioisosteric replacement in drug design.

The storage and handling of 3,4-Dimethyl-1-nitrosopyrrolidine-3-carboxylic acid require standard laboratory precautions appropriate for sensitive organic compounds. Proper documentation of its physicochemical properties and stability profile contributes to the growing body of knowledge about this chemical class. Researchers frequently consult technical data sheets and literature references when working with this material to ensure optimal experimental outcomes.

In the context of current scientific trends, this compound intersects with several hot topics in chemistry and biology. Its study contributes to our understanding of nitroso compound reactivity, a subject of ongoing investigation in both academic and industrial settings. Furthermore, the pyrrolidine carboxylic acid moiety represents a valuable template for designing compounds with improved pharmacokinetic properties, addressing one of the key challenges in modern drug development.

As the scientific community continues to explore the potential of 3,4-Dimethyl-1-nitrosopyrrolidine-3-carboxylic acid (CAS No. 2624136-08-7), its role in facilitating breakthroughs across multiple disciplines becomes increasingly apparent. From serving as a building block in medicinal chemistry to acting as a probe in biochemical studies, this compound exemplifies the importance of specialized intermediates in advancing scientific knowledge and technological innovation.